Cas no 1361693-80-2 (2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1361693-80-2
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4995671
• Update Time: 2025-06-12

2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-10-5-4-9(11(15)12(10)16)7-2-1-3-8(6-7)20-13(17,18)19/h1-6H
• InChI Key： OMHYHFKPNLQEGN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C=1)OC(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 7
• Topological Polar Surface Area: 9.2

Additional information on 2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl

Research Briefing on 2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl (CAS: 1361693-80-2) in Chemical and Biomedical Applications

Recent studies on 2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl (CAS: 1361693-80-2) have highlighted its potential in various chemical and biomedical applications. This compound, a polychlorinated biphenyl (PCB) derivative, has garnered attention due to its unique structural properties and reactivity. Researchers have explored its role as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The trifluoromethoxy group enhances its metabolic stability, making it a promising candidate for drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interactions with cytochrome P450 enzymes, revealing its potential as a modulator of drug metabolism. The study employed molecular docking and in vitro assays to demonstrate its inhibitory effects on specific CYP isoforms, suggesting applications in personalized medicine. Additionally, its chlorinated structure has been linked to environmental persistence, prompting research into bioremediation strategies using microbial degradation pathways.

In the agrochemical sector, 2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl has been evaluated as a precursor for novel pesticides. A 2024 report by the European Journal of Agricultural Chemistry detailed its efficacy in disrupting insect nervous systems, with lower toxicity to non-target species compared to traditional organochlorines. However, regulatory challenges remain due to its persistence in soil and water systems, necessitating further studies on eco-friendly derivatives.

Ongoing research at several academic institutions focuses on optimizing the synthesis of this compound to improve yield and purity. A recent preprint on ChemRxiv (2024) proposed a catalytic method using palladium nanoparticles, achieving >90% yield under mild conditions. This advancement could facilitate scalable production for industrial applications. Collaborative efforts between chemists and biologists aim to explore its biomedical potential, including anti-inflammatory and anticancer properties, though preliminary data are still under peer review.

In conclusion, 2,3,4-Trichloro-3'-(trifluoromethoxy)biphenyl represents a multifaceted compound with significant promise in drug development and agrochemistry. Future directions include structure-activity relationship studies to mitigate environmental risks and expand therapeutic applications. Stakeholders are advised to monitor regulatory updates and patent landscapes as research progresses.